Cas no 2137440-19-6 (rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one)

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one structure
2137440-19-6 structure
Product Name:rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one
CAS No:2137440-19-6
MF:C14H26N2O
MW:238.369043827057
CID:6358607
PubChem ID:165456377
Update Time:2025-08-02

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2137440-19-6
    • EN300-713811
    • rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one
    • Inchi: 1S/C14H26N2O/c1-10(2)11(3)13(17)16-8-7-14(9-15)6-4-5-12(14)16/h10-12H,4-9,15H2,1-3H3/t11?,12-,14-/m1/s1
    • InChI Key: DZKDQRIZWHYZHH-JWCMVYSZSA-N
    • SMILES: O=C(C(C)C(C)C)N1CC[C@@]2(CN)CCC[C@@H]12

Computed Properties

  • Exact Mass: 238.204513457g/mol
  • Monoisotopic Mass: 238.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.3Ų

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-713811-1.0g
rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one
2137440-19-6
1g
$0.0 2023-06-06

Additional information on rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one

Professional Introduction of rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one (CAS No. 2137440-19-6)

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one (CAS No. 2137440-19-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ketones and features a substituted cyclopentapyrrole ring system. The molecule's structure is characterized by a racemic configuration, indicating the presence of two enantiomeric forms in equal proportions.

The octahydrocyclopenta[b]pyrrole core of this compound is a bicyclic structure that contributes to its stability and bioactivity. The aminomethyl group attached to the 3a-position of the ring system introduces additional functionality, potentially enhancing its interactions with biological targets. The 2,3-dimethylbutanone moiety further diversifies the compound's chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutan-1-one in drug discovery. Researchers have explored its ability to modulate cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's unique structure allows it to interact with specific protein targets, potentially inhibiting or enhancing their activity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the construction of the bicyclic ring system, followed by functionalization with the aminomethyl and dimethylbutanone groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to prepare this compound in enantiopure form.

The pharmacokinetic properties of rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2,3-dimethylbutanone have been extensively studied. Preclinical data suggest that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further development as a therapeutic agent. However, additional research is required to fully understand its safety profile and efficacy in human subjects.

From an environmental perspective, the compound's biodegradability and ecological impact have also been investigated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable option compared to some other compounds in its class.

In conclusion, rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yli]-2,3-dimethylbutanone (CAS No. 2137440_

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd